N-[(2-bromo-4-methylphenyl)methyl]-1-methylpiperidin-4-amine

• IUPAC Name: N-[(2-bromo-4-methylphenyl)methyl]-1-methylpiperidin-4-amine
• InChI: InChI=1S/C14H21BrN2/c1-11-3-4-12(14(15)9-11)10-16-13-5-7-17(2)8-6-13/h3-4,9,13,16H,5-8,10H2,1-2H3
• InChI Key: UQPLYSMFHBAGKA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)CNC2CCN(CC2)C)Br
• Molecular Formula: C14H21BrN2
• Molecular Weight: 297.23 g/mol

Description

N-[(2-bromo-4-methylphenyl)methyl]-1-methylpiperidin-4-amine, also known as 2-Bromomescaline, is a synthetic compound that belongs to the family of phenethylamines. It is a psychoactive substance that has been used in scientific research for its potential therapeutic effects.

Mechanism of Action

The exact mechanism of action of N-[(2-bromo-4-methylphenyl)methyl]-1-methylpiperidin-4-amineline is not fully understood. However, it is believed to act on the serotonin receptors in the brain, which are involved in regulating mood, anxiety, and pain perception.
Biochemical and Physiological Effects:
Studies have shown that N-[(2-bromo-4-methylphenyl)methyl]-1-methylpiperidin-4-amineline can induce changes in the levels of neurotransmitters such as serotonin and dopamine, which are involved in regulating mood, cognition, and behavior. It has also been shown to have analgesic effects, reducing pain perception in animal studies.

Advantages and Limitations for Lab Experiments

One advantage of using N-[(2-bromo-4-methylphenyl)methyl]-1-methylpiperidin-4-amineline in lab experiments is its potential therapeutic effects, which could lead to the development of new treatments for mental health disorders. However, its psychoactive properties also pose a risk for abuse and addiction, which could limit its use in certain studies.

Future Directions

There are several future directions for research on N-[(2-bromo-4-methylphenyl)methyl]-1-methylpiperidin-4-amineline. One area of interest is its potential use as a treatment for depression and anxiety. Further studies are needed to determine its safety and efficacy in humans. Another area of research is its potential as an analgesic agent, which could lead to the development of new pain medications. Additionally, more studies are needed to understand its mechanism of action and potential side effects.

Synthesis Methods

The synthesis of N-[(2-bromo-4-methylphenyl)methyl]-1-methylpiperidin-4-amineline involves a multi-step process that includes the reaction of 2-bromo-4-methylbenzaldehyde with methylamine, followed by a reductive amination reaction with piperidine. The final product is obtained through purification and crystallization processes.

Scientific Research Applications

N-[(2-bromo-4-methylphenyl)methyl]-1-methylpiperidin-4-amineline has been used in scientific research as a potential therapeutic agent for the treatment of various mental health disorders, such as depression, anxiety, and post-traumatic stress disorder. It has also been studied for its potential analgesic properties.